Cas no 52986-52-4 (Benzaldehyde, 4-(2,2-dimethylpropyl)-)

• Product Name: Benzaldehyde, 4-(2,2-dimethylpropyl)-
• CAS No: 52986-52-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1580329
• Update Time: 2024-08-24

Benzaldehyde, 4-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2,2-dimethylpropyl)-

• Inchi： 1S/C12H16O/c1-12(2,3)8-10-4-6-11(9-13)7-5-10/h4-7,9H,8H2,1-3H3
• InChI Key： CGXKLNLXGJBZBI-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(CC(C)(C)C)C=C1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.960±0.06 g/cm3(Predicted)
• Boiling Point: 262.8±9.0 °C(Predicted)
• PSA: 17.07